2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

• IUPAC Name: 2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• InChI: InChI=1S/C7H8N6OS/c1-13-6-5(11-12-13)7(10-3-9-6)15-2-4(8)14/h3H,2H2,1H3,(H2,8,14)
• InChI Key: DIJZJOVNJZBGIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)SCC(=O)N)N=N1
• Molecular Formula: C7H8N6OS
• Molecular Weight: 224.25 g/mol
• CAS No.: 1058197-68-4

Description

The compound “2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide” is a derivative of the 1,2,3-triazole family. Triazoles are nitrogen-containing heterocyclic compounds that have found broad applications in various fields such as drug discovery, organic synthesis, polymer chemistry, supramolecular chemistry, bioconjugation, chemical biology, fluorescent imaging, and materials science.

Molecular Structure Analysis

The 1,2,3-triazoles have numerous useful properties like high chemical stability (usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature), aromatic character, strong dipole moment (4.8–5.6 Debye), and hydrogen bonding ability. These features make the substituted 1,2,3-triazole motif structurally resembling to the amide bond, mimicking an E or a Z amide bond.

Physical And Chemical Properties Analysis

The 1,2,3-triazoles have numerous useful properties like high chemical stability (usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature), aromatic character, strong dipole moment (4.8–5.6 Debye), and hydrogen bonding ability.

Mechanism of Action

The mechanism of action of 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is not fully understood. However, it is known that the compound binds to the active site of an enzyme and inhibits its activity. This inhibition can lead to a variety of effects, depending on the enzyme that is targeted. For example, this compound can inhibit the activity of enzymes involved in the synthesis of proteins, leading to a decrease in protein production.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. Studies have shown that the compound can inhibit the activity of enzymes involved in the synthesis of proteins, leading to a decrease in protein production. Additionally, it has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, leading to a decrease in glucose production. Additionally, this compound has been found to inhibit the activity of enzymes involved in the metabolism of lipids, leading to a decrease in the production of fatty acids.

Advantages and Limitations for Lab Experiments

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and it is also relatively inexpensive. Additionally, it has a wide range of biochemical and physiological effects, making it useful for a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it can be toxic in high concentrations, and it can also interfere with the activity of other enzymes.

Future Directions

The potential applications of 2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide are still being explored. One area of research is in the development of drugs that target specific enzymes. This compound has been found to inhibit the activity of enzymes involved in the synthesis of proteins, carbohydrates, and lipids. This could lead to the development of drugs that target specific enzymes and have a wide range of therapeutic effects. Additionally, this compound could be used in the development of drugs that target cancer cells. Studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of proteins, carbohydrates, and lipids, which could lead to the development of drugs that target cancer cells. Finally, this compound could be used in the development of drugs that target bacterial infections. Studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of proteins and carbohydrates, which could lead to the development of drugs that target bacterial infections.

Synthesis Methods

2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide can be synthesized using a variety of methods. One method involves the reaction of an alkyl halide with a diazonium salt in the presence of a base. This reaction is known as the Sandmeyer reaction, and it yields a triazole ring. The resulting compound can then be reacted with an acid to form this compound. Another method involves the reaction of an alkyl halide with an azide in the presence of a base. This reaction is known as the Huisgen reaction, and it yields a triazole ring. The resulting compound can then be reacted with an acid to form this compound.